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Compound of Interest

Compound Name:
2-(3-Hydroxyprop-1-yn-1-

yl)benzaldehyde

CAS No.: 396717-19-4

Cat. No.: B1624888

Get Quote

Abstract
This technical guide provides a comprehensive examination of the physical, spectroscopic, and

chemical properties of ortho-hydroxypropargyl benzaldehydes, with a primary focus on the

principal isomer, 2-(prop-2-yn-1-yloxy)benzaldehyde. This bifunctional molecule, possessing

both an aldehyde and a terminal alkyne, is a versatile building block in modern organic

synthesis. Its unique architecture makes it particularly valuable for researchers, scientists, and

drug development professionals. This document details the synthesis, purification, and

characterization of the title compound, offering field-proven insights into its handling and

application. Special emphasis is placed on its reactivity, particularly in the context of creating

complex molecular architectures for pharmaceutical development through reactions like

copper-catalyzed azide-alkyne cycloaddition (CuAAC), commonly known as "click chemistry."
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Ortho-hydroxypropargyl benzaldehyde, systematically named 2-(prop-2-yn-1-

yloxy)benzaldehyde, is an aromatic compound distinguished by three key functional groups: a

benzaldehyde core, an ether linkage, and a terminal alkyne. The strategic placement of the

propargyl ether at the ortho position relative to the aldehyde group influences the molecule's

conformation and reactivity.

The aldehyde group serves as a versatile handle for a multitude of classic carbonyl reactions,

including condensations and reductive aminations. Simultaneously, the terminal alkyne

provides a gateway to powerful coupling reactions. This dual functionality allows for orthogonal

chemical modifications, making it an attractive scaffold in medicinal chemistry and materials

science for constructing complex molecules with high precision.[1] The unique linear geometry

and reactivity of the alkyne group are indispensable in modern chemistry.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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